Cas no 41448-32-2 (1-Cyclopropyl-2-methylbutane-1,3-dione)

• Product Name: 1-Cyclopropyl-2-methylbutane-1,3-dione
• CAS No: 41448-32-2
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5739517
• PubChem ID: 64917737
• Update Time: 2023-11-10

1-Cyclopropyl-2-methylbutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-cyclopropyl-2-methyl-
• 1-Cyclopropyl-2-methylbutane-1,3-dione
• CS-0272285
• AKOS014247747
• SCHEMBL14946416
• 41448-32-2
• EN300-1125826

• Inchi： 1S/C8H12O2/c1-5(6(2)9)8(10)7-3-4-7/h5,7H,3-4H2,1-2H3
• InChI Key： PKCHUWXHRDNJCT-UHFFFAOYSA-N
• SMILES： C(C1CC1)(=O)C(C)C(=O)C

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 209.7±13.0 °C(Predicted)
• pka: 10.75±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds